N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-isopropylbenzo[d]thiazol-2-yl)propionamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-N-(4-propan-2-yl-1,3-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C20H26N4OS/c1-6-18(25)23(10-11-24-15(5)12-14(4)22-24)20-21-19-16(13(2)3)8-7-9-17(19)26-20/h7-9,12-13H,6,10-11H2,1-5H3
• InChI Key: QGLGWBQSFQAZIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(CCN1C(=CC(=N1)C)C)C2=NC3=C(C=CC=C3S2)C(C)C
• Molecular Formula: C20H26N4OS
• Molecular Weight: 370.5 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-isopropylbenzo[d]thiazol-2-yl)propionamide is a useful research compound. Its molecular formula is C20H26N4OS and its molecular weight is 370.52. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Biological Activity

One of the primary research interests in the compound N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-N-(4-isopropylbenzo[d]thiazol-2-yl)propionamide is its potential antifungal activity. This compound, belonging to a class of chemicals with pyrazole structures, has been studied for its antifungal pharmacophore sites. This characteristic makes it a candidate for targeting specific biological pathways, particularly in combating fungal infections like the Bayoud disease that affects date palms in regions like North Africa and the Middle East. The structural features of these compounds, especially the pharmacophore sites, play a significant role in their biological activity against fungal pathogens such as Fusarium oxysporum f. sp. albedinis (F.o.a.) (Kaddouri et al., 2022).

Role in Cytochrome P450 Inhibition

The compound has relevance in the study of cytochrome P450 (CYP) enzymes, which are crucial for drug metabolism. Inhibitors of these enzymes are significant in understanding drug-drug interactions and metabolic pathways. The selectivity and potency of chemical inhibitors for various CYP isoforms are essential for evaluating drug metabolism and potential interactions. This compound's structure, containing a pyrazole moiety, suggests its potential utility in this domain of research (Khojasteh et al., 2011).

Synthesis and Medicinal Chemistry

The pyrazole moiety, present in the compound, is noted for its role in medicinal chemistry. Pyrazoles are utilized as synthons in organic synthesis and possess a broad spectrum of biological activities, including anticancer, analgesic, anti-inflammatory, and antimicrobial properties. The synthesis of pyrazole derivatives and their role as pharmacophores in drug design is a significant area of study. This compound's structure, with the pyrazole core, aligns with these research interests, highlighting its potential in drug design and biological applications (Dar & Shamsuzzaman, 2015).